5-(2-furyl)-3-[(4-hydroxyphenyl)amino]-2-cyclohexen-1-one

• IUPAC Name: 5-(furan-2-yl)-3-(4-hydroxyanilino)cyclohex-2-en-1-one
• InChI: InChI=1S/C16H15NO3/c18-14-5-3-12(4-6-14)17-13-8-11(9-15(19)10-13)16-2-1-7-20-16/h1-7,10-11,17-18H,8-9H2
• InChI Key: DYAOQMALCPPKAG-UHFFFAOYSA-N
• Canonical SMILES: C1C(CC(=O)C=C1NC2=CC=C(C=C2)O)C3=CC=CO3
• Molecular Formula: C16H15NO3
• Molecular Weight: 269.29 g/mol

Description

5-(2-furyl)-3-[(4-hydroxyphenyl)amino]-2-cyclohexen-1-one is a chemical compound that has been studied for its potential use in various scientific research applications. This compound is also known as FA-1 and is a derivative of curcumin, a natural compound found in turmeric. The unique structure of FA-1 makes it an interesting molecule to study, and there has been a significant amount of research conducted on its synthesis, mechanism of action, and potential applications.

Mechanism of Action

The mechanism of action of FA-1 is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes and signaling pathways that are involved in inflammation and oxidative stress. FA-1 has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of inflammatory mediators. Additionally, FA-1 has been shown to activate the Nrf2 pathway, which is involved in the regulation of antioxidant and detoxification genes.
Biochemical and Physiological Effects:
Studies have shown that FA-1 has several biochemical and physiological effects. FA-1 has been shown to reduce the production of inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). Additionally, FA-1 has been shown to increase the activity of antioxidant enzymes, such as superoxide dismutase (SOD) and catalase. These effects may contribute to the anti-inflammatory and antioxidant properties of FA-1.

Advantages and Limitations for Lab Experiments

One advantage of using FA-1 in lab experiments is its potent anti-inflammatory and antioxidant properties. Additionally, FA-1 is a stable compound that can be synthesized in high yield and purity. However, there are also limitations to using FA-1 in lab experiments. FA-1 is a complex molecule that requires skilled chemists and specialized equipment to synthesize. Additionally, the mechanism of action of FA-1 is not fully understood, which may make it difficult to interpret experimental results.

Future Directions

There are several future directions for research on FA-1. One area of research is the development of FA-1 as a potential therapeutic agent for inflammatory and oxidative stress-related diseases. Additionally, further studies are needed to fully understand the mechanism of action of FA-1 and its potential interactions with other drugs and compounds. Finally, studies are needed to determine the safety and toxicity of FA-1, as well as its pharmacokinetics and pharmacodynamics in humans.
Conclusion:
In conclusion, 5-(2-furyl)-3-[(4-hydroxyphenyl)amino]-2-cyclohexen-1-one is a unique and interesting molecule that has been studied for its potential use in various scientific research applications. The synthesis of FA-1 is a complex process that requires skilled chemists and specialized equipment. FA-1 has potent anti-inflammatory and antioxidant properties, and its mechanism of action is not fully understood. Future research on FA-1 may lead to the development of new therapeutic agents for inflammatory and oxidative stress-related diseases.

Synthesis Methods

The synthesis of FA-1 involves several steps, including the condensation of 4-hydroxybenzaldehyde with furfural, followed by the addition of cyclohexanone. The resulting product is then subjected to various chemical reactions to produce FA-1 in high yield and purity. The synthesis of FA-1 is a complex process that requires skilled chemists and specialized equipment.

Scientific Research Applications

FA-1 has been studied for its potential use in various scientific research applications, including as an anti-inflammatory agent, antioxidant, and anticancer agent. Studies have shown that FA-1 has potent anti-inflammatory effects, which may make it useful in the treatment of inflammatory diseases such as arthritis and inflammatory bowel disease. Additionally, FA-1 has been shown to have antioxidant properties, which may make it useful in the prevention of oxidative stress-related diseases such as Alzheimer's disease and Parkinson's disease.